N-(1-(furan-3-yl)propan-2-yl)-2-(4-methoxyphenyl)ethanesulfonamide

• IUPAC Name: N-[1-(furan-3-yl)propan-2-yl]-2-(4-methoxyphenyl)ethanesulfonamide
• InChI: InChI=1S/C16H21NO4S/c1-13(11-15-7-9-21-12-15)17-22(18,19)10-8-14-3-5-16(20-2)6-4-14/h3-7,9,12-13,17H,8,10-11H2,1-2H3
• InChI Key: BGICONQEXXVJAF-UHFFFAOYSA-N
• Canonical SMILES: CC(CC1=COC=C1)NS(=O)(=O)CCC2=CC=C(C=C2)OC
• Molecular Formula: C16H21NO4S
• Molecular Weight: 323.4 g/mol

Description

N-(1-(furan-3-yl)propan-2-yl)-2-(4-methoxyphenyl)ethanesulfonamide, commonly known as FPE-sulfonamide, is a chemical compound that has shown potential in various scientific research applications. It belongs to the class of sulfonamide compounds and has a molecular formula of C17H21NO4S.

Scientific Research Applications

Anticancer Agent Development

Research has led to the discovery of PVHD303, a derivative of the compound , with potent antiproliferative activity against human lung cancer cells. PVHD303 has been found to disrupt microtubule formation at the centrosomes and inhibit tumor growth in a human colon cancer xenograft model, suggesting its potential as an anticancer agent (Suzuki et al., 2020).

Synthesis of Polysubstituted Pyrroles

A metal-free method has been developed for synthesizing polysubstituted pyrrole derivatives. This involves the intermolecular cycloaddition of substituted ethanones, including compounds similar to the one , in the presence of surfactants in water. This approach highlights an environmentally friendly and efficient synthesis pathway (Kumar et al., 2017).

Photophysics of Chalcone Derivatives

Studies on the photophysical properties of chalcone derivatives, including compounds structurally related to the given compound, have revealed insights into vibronic interactions and phosphorescence emissions. This research contributes to our understanding of the photophysics of organic compounds and their potential applications in optical and electronic devices (Bangal et al., 1996).

Synthesis and Derivatization of Sulfonamides

The synthesis of novel 4-arylsulfonylthiophene- and furan-2-sulfonamides, which are structurally similar to the compound , has been explored. This includes processes like free radical bromination and demethylation, providing pathways for the derivatization of these sulfonamides and their potential applications in various fields (Hartman & Halczenko, 1990).

Solvent-Dependent Photophysical Properties

The effect of solvent polarity on the photophysical properties of chalcone derivatives has been investigated. This research is significant for understanding how solvent environments impact the absorption and fluorescence characteristics of organic compounds, including those structurally similar to the compound (Kumari et al., 2017).